N-(4-ethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide

• IUPAC Name: N-(4-ethyl-3-oxo-1,4-benzoxazin-6-yl)-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H19N3O5/c1-3-24-17-10-14(6-9-18(17)28-12-20(24)25)22-21(26)16-11-19(29-23-16)13-4-7-15(27-2)8-5-13/h4-11H,3,12H2,1-2H3,(H,22,26)
• InChI Key: GKEJIHIQCYKSEO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)COC2=C1C=C(C=C2)NC(=O)C3=NOC(=C3)C4=CC=C(C=C4)OC
• Molecular Formula: C21H19N3O5
• Molecular Weight: 393.4 g/mol

Description

N-(4-ethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-5-(4-methoxyphenyl)-1,2-oxazole-3-carboxamide is a useful research compound. Its molecular formula is C21H19N3O5 and its molecular weight is 393.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-ethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl)-5-(4-methoxyphenyl)-3-isoxazolecarboxamide is 393.13247072 g/mol and the complexity rating of the compound is 595. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Novel Compounds and Their Applications

• A study by Abu‐Hashem et al. (2020) explored the synthesis of novel benzodifuranyl and other heterocyclic compounds derived from visnaginone and khellinone, showing significant anti-inflammatory and analgesic activities. These compounds were found to be effective as cyclooxygenase inhibitors, providing insights into their potential therapeutic applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Bektaş et al. (2010) synthesized new 1,2,4-triazole derivatives with antimicrobial activities, highlighting the versatility of this scaffold in developing potential antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2010).

• Soliman, El-Sakka, and El-Shalakany (2023) reported on the synthesis and reactions of novel 4H-3,1-benzoxazinone bearing chalcone moiety, evaluating their antibacterial properties. This research contributes to the development of new antibacterial agents with potential applications in combating resistant bacterial strains (Soliman, El-Sakka, & El-Shalakany, 2023).

Anticancer and Anti-inflammatory Activities

• The design, synthesis, and anticancer evaluation of benzamide-based compounds by Ravinaik et al. (2021) further exemplify the application of similar chemical structures in seeking treatments for various cancers. These compounds showed moderate to excellent activity against several cancer cell lines, underlining the importance of structural modification in enhancing therapeutic efficacy (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

• Koini et al. (2009) synthesized benzopyran and benzoxazine derivatives with aminoamide functionalities, assessing their efficacy against arrhythmias associated with ischemia-reperfusion injury. This study illustrates the potential of these compounds in developing novel antiarrhythmic drugs (Koini, Papazafiri, Vassilopoulos, Koufaki, Horvath, Koncz, Virág, Papp, Varró, & Calogeropoulou, 2009).